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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 6-Hydroxy Chlorzoxazone-13C6.
The following procedures are designed to ensure the safe handling and disposal of this
compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Hydroxy Chlorzoxazone-13C6 is a stable isotope-labeled version of 6-Hydroxy
Chlorzoxazone. As the isotopic label does not alter the chemical reactivity or toxicity of the
molecule, the safety precautions are identical to those for the unlabeled compound[1]. The
primary hazards associated with the parent compound, 6-hydroxy Chlorzoxazone, are harm if
swallowed, skin irritation, serious eye irritation, and potential respiratory irritation.

Quantitative Hazard Data
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Hazard Classification GHS Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[2][3]

Skin Irritation H315 Causes skin irritation[2][3]

Eye Iritation H319 Causes serious eye irritation[2]
[3]

Specific Target Organ Toxicity H335 May cause respiratory irritation

LD50 (Oral, Mouse) Not applicable 2,500 mg/kg

LD50 (Intraperitoneal, Mouse) Not applicable 550 mg/kg

Recommended Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
procedures being performed[4]. Based on the known hazards, the following PPE is
recommended:
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PPE Category Specification Rationale

Nitrile or neoprene gloves[4] To prevent skin contact and
[5]. irritation[2].

Hand Protection

Safety glasses with side
) shields or goggles. A face To protect against serious eye
Eye/Face Protection ) S
shield may be necessary for irritation[2].

splash hazards[4].

Laboratory coat. For larger
quantities or tasks with a
higher risk of exposure, a
) ] disposable gown made of o

Skin and Body Protection To prevent skin irritation[2].
polyethylene-coated
polypropylene or other
resistant laminate material is

recommended[4].

Not typically required for small
quantities handled with
adequate ventilation. If dust ]
) ) o o To prevent respiratory tract
Respiratory Protection formation is likely or ventilation =
o irritation.
is inadequate, a NIOSH-
approved N95 respirator or

higher should be used]6].

Operational Plan: Step-by-Step Handling
Procedures

Adherence to standard laboratory safety practices is crucial when handling 6-Hydroxy
Chlorzoxazone-13C6[1].

Experimental Workflow for Handling 6-Hydroxy Chlorzoxazone-13C6
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Preparation

Consult Safety Data Sheet (SDS)

l

Don appropriate PPE

Hangling

Work in a well-ventilated area or fume hood

l

Weigh and transfer compound carefully to minimize dust

l

Prepare solutions and conduct experiment

Post-Experiment

Decontaminate work surfaces

l

Segregate and label waste

l

Doff and dispose of PPE correctly

Click to download full resolution via product page

Caption: Workflow for handling 6-Hydroxy Chlorzoxazone-13C6.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b021243?utm_src=pdf-body-img
https://www.benchchem.com/product/b021243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Protocol:

e Pre-Experiment Preparation:
o Thoroughly review the Safety Data Sheet (SDS) for 6-hydroxy Chlorzoxazone[1].
o Ensure all necessary PPE is available and in good condition.

o Don the appropriate PPE as outlined in the table above. This includes gloves, a lab coat,
and eye protection[2][4].

» Handling the Compound:

o

All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation risk[1].

o

When handling the solid compound, take care to avoid the formation of dust[1][3].

[¢]

Use appropriate tools (e.g., spatulas, weigh boats) for transferring the powder.

[¢]

If preparing solutions, add the solid to the solvent slowly to prevent splashing.
e Post-Experiment Clean-up:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound using an appropriate solvent.

o Carefully remove and dispose of all contaminated PPE as outlined in the disposal plan.
o Wash hands thoroughly with soap and water after handling is complete[2].

Disposal Plan

As 6-Hydroxy Chlorzoxazone-13C6 is a stable isotope-labeled compound, it is not
radioactive, and therefore, no radiological precautions are necessary for its disposal[1][7]. The
disposal method is dictated by the chemical hazards of the molecule.

Waste Management Logical Flow
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Waste Generated
Is it a sharp?

No Yes

Is it a liquid? Dispose in a designated sharps container

No Yes

Is it a solid? Collect in a labeled, sealed container for chemical waste

Collect in a labeled, sealed container for chemical waste

Click to download full resolution via product page
Caption: Decision tree for the disposal of 6-Hydroxy Chlorzoxazone-13C6 waste.
Disposal Procedures:
e Segregation:

o Do not mix waste containing 6-Hydroxy Chlorzoxazone-13C6 with general laboratory

waste[7].
o Keep all waste (solid, liquid, and contaminated PPE) separate from other waste streams.
¢ Labeling and Storage:

o All waste containers must be clearly labeled with the contents, including the name "6-
Hydroxy Chlorzoxazone-13C6" and the appropriate hazard symbols.
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o Store waste in sealed, compatible containers in a designated and well-ventilated satellite
accumulation area.

e Disposal:

o Disposal must be carried out in accordance with local, state, and federal regulations for
chemical waste[7].

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste.

o Do not dispose of this compound down the drain or in the regular trash[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]
e 2. tcichemicals.com [tcichemicals.com]
3. cdnisotopes.com [cdnisotopes.com]

e 4. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

e 5. hsa.ie [hsa.ie]

e 6. gerpac.eu [gerpac.eu]

e 7. moravek.com [moravek.com]

o 8. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 6-Hydroxy
Chlorzoxazone-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021243#personal-protective-equipment-for-handling-
6-hydroxy-chlorzoxazone-13c6]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.chemicalbook.com/msds/6-hydroxychlorzoxazone.pdf
https://www.benchchem.com/product/b021243?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_and_Application_of_Carbon_13_Labeled_Compounds.pdf
https://www.tcichemicals.com/BE/en/sds/C2237_EU_6N.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6478_1.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://www.hsa.ie/eng/publications_and_forms/publications/chemical_and_hazardous_substances/a_guide_to_non-respiratory_personal_protective_equipment_ppe_for_use_with_chemical_agents_in_the_workplace.pdf
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.chemicalbook.com/msds/6-hydroxychlorzoxazone.pdf
https://www.benchchem.com/product/b021243#personal-protective-equipment-for-handling-6-hydroxy-chlorzoxazone-13c6
https://www.benchchem.com/product/b021243#personal-protective-equipment-for-handling-6-hydroxy-chlorzoxazone-13c6
https://www.benchchem.com/product/b021243#personal-protective-equipment-for-handling-6-hydroxy-chlorzoxazone-13c6
https://www.benchchem.com/product/b021243#personal-protective-equipment-for-handling-6-hydroxy-chlorzoxazone-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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